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Abstract

Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound belonging to
the benzo[b]thiophene class of molecules. This class is of significant interest to the medicinal
chemistry community due to the broad spectrum of pharmacological activities exhibited by its
derivatives, including antimicrobial and anticancer properties. This technical guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and potential
biological activities of Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate, based on
available scientific literature. While specific biological data for this compound is limited, this
document extrapolates potential activities from structurally related analogs to guide future
research and drug development efforts.

Chemical Identity and Properties

Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is identified by the CAS Number 13134-
76-4. Its chemical structure and key properties are summarized below.

Chemical Structure:

Caption: Chemical structure of Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate.
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Table 1: Chemical and Physical Properties

Property Value Reference
CAS Number 13134-76-4 [1]
Molecular Formula C10HsO3S [1]
Molecular Weight 208.23 g/mol [1]

Methyl 3-
IUPAC Name hydroxybenzo[b]thiophene-2-

carboxylate

COC(=0)C1=C(0)C2=C(S1)C

SMILES
=CC=C2
Melting Point 104 °C [2]
Appearance Solid
Synthesis

A key method for the synthesis of Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is

through a nitro displacement reaction, as reported by James R. Beck in 1973.[2]

Experimental Protocol: Synthesis via Nitro

Displacement|2]

This procedure involves the reaction of a substituted methyl o-nitrobenzoate with methyl

thioglycolate in the presence of a base.

Materials:

o Substituted methyl o-nitrobenzoate (30 mmol)

¢ Methyl thioglycolate (4.0 mL)

e Lithium hydroxide (2.5 g)
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e Dimethylformamide (DMF) (60 mL)

e |ce bath

Procedure:

» To a well-stirred, cold solution (ice bath) containing the substituted methyl o-nitrobenzoate
and methyl thioglycolate in DMF, slowly add lithium hydroxide portionwise.

 Stir the mixture. The progress of the reaction can be monitored by thin-layer
chromatography.

o Upon completion, the product can be isolated and purified by crystallization.

The following diagram illustrates the general workflow for this synthesis.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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Caption: General workflow for the synthesis of the target compound.
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Spectral Data

Detailed spectral data for Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is not readily
available in the public domain. However, data for structurally similar compounds can provide
valuable reference points for characterization.

Table 2: Reference Spectral Data for Related Benzo[b]thiophene Derivatives

1H NMR (3,

13C NMR

Mass Spec

Compound IR (cm™?) Reference
ppm) (3, ppm) (mlz)
Methyl 7.97-8.02 (m, 166.7,132.6,
benzo[b]thiop  2H), 7.32- 130.4, 129.5, N
192 (M+) Not specified [3]
hene-2- 7.47 (m, 2H), 128.8, 128.1,
carboxylate 3.83 (s, 3H) 51.7
193.09,
164.22,
137.25,
134.21,
(3-
12.01 (s, 1H), 132.95,
Hydroxybenz
_ 8.37 (d, 2H), 131.34, 299.03 (M+)
o[b]thiophen- ) -
241) 7.98 (d, 1H), 131.16, for nitro- Not specified [4]
y 7.62 (t, 1H), 130.75, derivative
(phenyl)meth
7.49 (t, 1H) 130.71,
anone
130.31,
128.30,
127.18,
123.96

Potential Biological Activities and Signaling
Pathways

While no specific biological studies on Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate
have been published, the benzo[b]thiophene scaffold is a well-established pharmacophore with

a wide range of biological activities.
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Antimicrobial Activity

Derivatives of benzo[b]thiophene have demonstrated significant potential as antimicrobial
agents. For instance, a series of benzo[b]thiophene acylhydrazones were synthesized and
showed activity against multidrug-resistant Staphylococcus aureus (MRSA).[5] This suggests
that Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate could serve as a valuable starting
point for the development of novel antibacterial agents.

Anticancer Activity

The benzo[b]thiophene core is also present in numerous compounds with anticancer
properties. A recent study highlighted that benzo[b]thiophene-3-carboxylic acid 1,1-dioxide
derivatives can act as anticancer agents by targeting the RhoA/ROCK signaling pathway.[6][7]
This pathway is crucial for cellular processes that, when dysregulated, can promote tumor
growth and metastasis.[6][7]

Based on this, a hypothetical mechanism of action for a benzo[b]thiophene derivative as an
anticancer agent targeting the RhoA/ROCK pathway is depicted below.
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Hypothetical Anticancer Mechanism
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Caption: Hypothetical inhibition of the RhoA/ROCK pathway.
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Conclusion and Future Directions

Methyl 3-hydroxybenzo[b]thiophene-2-carboxylate is a readily synthesizable compound
that belongs to a class of molecules with significant therapeutic potential. While direct biological
data is currently lacking, the known antimicrobial and anticancer activities of its structural
analogs strongly suggest that this compound warrants further investigation. Future research
should focus on the comprehensive biological screening of Methyl 3-
hydroxybenzo[b]thiophene-2-carboxylate and its derivatives to elucidate their specific
mechanisms of action and to explore their potential as lead compounds in drug discovery
programs. The detailed synthesis protocol and compiled reference data in this guide provide a
solid foundation for such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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